Cas no 1803566-51-9 (ethyl 2-(aminomethyl)pentanoate hydrochloride)

• Product Name: ethyl 2-(aminomethyl)pentanoate hydrochloride
• CAS No: 1803566-51-9
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 4727724
• Update Time: 2025-07-18

ethyl 2-(aminomethyl)pentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(aminomethyl)pentanoate hydrochloride
• Ethyl 2-(aminomethyl)pentanoate;hydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-3-5-7(6-9)8(10)11-4-2;/h7H,3-6,9H2,1-2H3;1H
• InChI Key： BOQHQMXFANNCJU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CN)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 115
• Topological Polar Surface Area: 52.3

ethyl 2-(aminomethyl)pentanoate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(aminomethyl)pentanoate hydrochloride

Professional Introduction to Ethyl 2-(aminomethyl)pentanoate Hydrochloride (CAS No. 1803566-51-9)

Ethyl 2-(aminomethyl)pentanoate hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1803566-51-9, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a hydrochloride salt form, has garnered attention due to its structural and functional properties that make it a promising candidate for various applications in drug development and biochemical research.

The molecular structure of ethyl 2-(aminomethyl)pentanoate hydrochloride consists of a pentanoic acid ester modified with an aminomethyl group, which introduces both basic and acidic functionalities. This dual nature makes the compound highly versatile in terms of chemical reactivity and potential biological interactions. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in solution-based assays and formulations.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of pentanoic acid esters due to their potential as bioactive molecules. Ethyl 2-(aminomethyl)pentanoate hydrochloride has been studied for its potential role in modulating enzymatic activities and cellular signaling pathways. Its amine group can participate in hydrogen bonding and ionic interactions, making it a valuable scaffold for designing molecules that interact with biological targets.

One of the most compelling aspects of ethyl 2-(aminomethyl)pentanoate hydrochloride is its utility as an intermediate in the synthesis of more complex pharmaceutical compounds. Researchers have leveraged its structural features to develop novel drugs targeting various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases. The ability to functionalize the molecule at multiple sites allows for the creation of libraries of derivatives with tailored properties.

Recent studies have highlighted the compound's potential in the development of enzyme inhibitors. The aminomethyl group provides a handle for covalent or non-covalent binding to active sites on enzymes, potentially leading to the discovery of new therapeutics. For instance, researchers have explored its efficacy in inhibiting proteases involved in inflammatory pathways, demonstrating promising results in preclinical models.

The hydrochloride salt form of ethyl 2-(aminomethyl)pentanoate hydrochloride also offers advantages in terms of stability and storage. Salts generally exhibit better shelf life compared to their free base counterparts, making them more practical for industrial and research applications. This stability is crucial for ensuring consistent performance in experimental settings and for large-scale production processes.

In addition to its role as an intermediate, ethyl 2-(aminomethyl)pentanoate hydrochloride has been investigated for its potential biological activities. Some preliminary studies suggest that it may exhibit mild analgesic properties, possibly through interactions with opioid receptors or other pain-signaling pathways. While further research is needed to fully elucidate these effects, these findings underscore the compound's therapeutic potential.

The synthesis of ethyl 2-(aminomethyl)pentanoate hydrochloride involves well-established organic chemistry techniques, including esterification and salt formation. These methods are scalable and can be adapted for industrial production, ensuring a reliable supply of the compound for research and commercial purposes. The synthetic route also allows for modifications at various stages, enabling fine-tuning of the molecule's properties to meet specific requirements.

In conclusion, ethyl 2-(aminomethyl)pentanoate hydrochloride (CAS No. 1803566-51-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features, combined with its versatility as an intermediate and therapeutic agent, make it a valuable asset in drug development efforts. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in addressing various health challenges.